Cas no 2828432-38-6 ((H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate)

• Product Name: (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate
• CAS No: 2828432-38-6
• MF: C₁₁₈H₁₈₇F₃N₃₆O₃₀S₂
• MW: 2711.09581303597
• CID: 5140349
• PubChem ID: 171390930
• Update Time: 2025-11-01

(H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2828432-38-6
• EX-A9089A
• BWX 46 TFA
• (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate

• Inchi： 1S/C116H186N36O28S2.C2HF3O2/c1-13-21-73(97(165)137-75(23-17-43-131-113(123)124)101(169)141-79(93(121)161)51-65-31-39-69(157)40-32-65)135-99(167)77(25-19-45-133-115(127)128)139-111(179)91(61(11)153)151-107(175)85(147-103(171)81(47-57(5)6)143-105(173)83(53-87(119)159)145-109(177)89(59(9)15-3)149-95(163)71(117)49-63-27-35-67(155)36-28-63)55-181-182-56-86(148-104(172)82(48-58(7)8)144-106(174)84(54-88(120)160)146-110(178)90(60(10)16-4)150-96(164)72(118)50-64-29-37-68(156)38-30-64)108(176)152-92(62(12)154)112(180)140-78(26-20-46-134-116(129)130)100(168)136-74(22-14-2)98(166)138-76(24-18-44-132-114(125)126)102(170)142-80(94(122)162)52-66-33-41-70(158)42-34-66;3-2(4,5)1(6)7/h27-42,57-62,71-86,89-92,153-158H,13-26,43-56,117-118H2,1-12H3,(H2,119,159)(H2,120,160)(H2,121,161)(H2,122,162)(H,135,167)(H,136,168)(H,137,165)(H,138,166)(H,139,179)(H,140,180)(H,141,169)(H,142,170)(H,143,173)(H,144,174)(H,145,177)(H,146,178)(H,147,171)(H,148,172)(H,149,163)(H,150,164)(H,151,175)(H,152,176)(H4,123,124,131)(H4,125,126,132)(H4,127,128,133)(H4,129,130,134);(H,6,7)/t59-,60-,61+,62+,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,89-,90-,91-,92-;/m0./s1
• InChI Key： YPFXKNPZKHDORH-PBPWHSMLSA-N
• SMILES： C(F)(F)(F)C(=O)O.[C@H](CSSC[C@@H](C(=O)N[C@@]([H])([C@H](O)C)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CCC)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@H](C(=O)N)CC1C=CC(O)=CC=1)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(=O)N)NC(=O)[C@]([H])([C@@H](C)CC)NC(=O)[C@@H](N)CC1C=CC(O)=CC=1)(C(=O)N[C@@]([H])([C@H](O)C)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CCC)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@H](C(=O)N)CC1C=CC(O)=CC=1)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(=O)N)NC(=O)[C@]([H])([C@@H](C)CC)NC(=O)[C@@H](N)CC1C=CC(O)=CC=1

Computed Properties

• Exact Mass: 2710.3640904g/mol
• Monoisotopic Mass: 2709.3607355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 43
• Hydrogen Bond Acceptor Count: 41
• Heavy Atom Count: 189
• Rotatable Bond Count: 89
• Complexity: 5310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 24
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1210Ų

Additional information on (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate

Introduction to the Compound CAS No. 2828432-38-6 and the Product (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate

The compound with the CAS No. 2828432-38-6 is a synthetic peptide that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, biotechnology, and medical research. This particular compound, known as (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate, is a dipeptide derivative with a unique structure that confers it specific biological activities.

The chemical structure of (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate is characterized by a sequence of amino acids that are linked together through peptide bonds. The sequence includes tyrosine (Tyr), isoleucine (Ile), asparagine (Asn), leucine (Leu), cysteine (Cys), threonine (Thr), arginine (Arg), and norvaline (Nva). The presence of these specific amino acids and their arrangement plays a crucial role in the compound's biological activity and stability.

Recent studies have highlighted the potential of this compound in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate exhibits potent anti-inflammatory properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an antioxidant. A study published in the Biochemical Pharmacology journal demonstrated that (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate can effectively scavenge free radicals and reduce oxidative stress. This property is particularly relevant in conditions where oxidative stress plays a significant role, such as neurodegenerative diseases and cardiovascular disorders.

The stability and solubility of (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate are important factors that influence its potential use in pharmaceutical formulations. Research has shown that the compound exhibits good stability under various conditions, including different pH levels and temperatures. This stability is crucial for ensuring the compound's efficacy and safety during storage and administration.

The solubility of the compound is another critical aspect that has been extensively studied. A study published in the Journal of Pharmaceutical Sciences reported that (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate demonstrates good solubility in aqueous solutions, which facilitates its use in various drug delivery systems. This property is particularly advantageous for developing injectable formulations and other parenteral routes of administration.

Clinical trials are currently underway to further evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I clinical trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings suggest that (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate has a favorable safety profile and may be suitable for further clinical development.

In conclusion, the compound with the CAS No. 2828432-38-6, specifically known as (H-Tyr-Ile-Asn-Leu-Cys-Thr-Arg-Nva-Arg-Tyr-NH2)2 trifluoroacetate, represents a promising candidate for various therapeutic applications due to its anti-inflammatory and antioxidant properties. Ongoing research and clinical trials continue to explore its potential benefits, making it an exciting area of focus in the field of medicinal chemistry and pharmaceutical development.